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Compound of Interest

2-Bromo-1-chloro-4-
Compound Name: ,
(trifluoromethoxy)benzene

Cat. No.: B1271469

CAS Number: 468075-00-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-1-chloro-4-
(trifluoromethoxy)benzene, a halogenated aromatic compound with significant potential as a
building block in medicinal chemistry and materials science. The presence of bromine, chlorine,
and a trifluoromethoxy group on the benzene ring imparts unique physicochemical properties,
making it a valuable intermediate for the synthesis of complex molecular architectures.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 2-Bromo-1-
chloro-4-(trifluoromethoxy)benzene.
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Property Value Source
CAS Number 468075-00-5 [1][2]
Molecular Formula C7HsBrCIFsO [1][3]
Molecular Weight 275.45 g/mol [11[3]
Boiling Point 205 °C at 760 mmHg

Flash Point 78 °C

Purity Typically = 98% [4]
Appearance Liquid

2-bromo-1-chloro-4-
IUPAC Name ]
(trifluoromethoxy)benzene

3-Bromo-4-chlorophenyl
trifluoromethyl ether, Benzene,
2-bromo-1-chloro-4-

Synonyms ) [1][5]
(trifluoromethoxy)-, 1-Bromo-2-
chloro-5-

(trifluoromethoxy)benzene

Safety and Handling

2-Bromo-1-chloro-4-(trifluoromethoxy)benzene is classified as a hazardous substance. The
following table outlines its GHS hazard and precautionary statements.
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Hazard Statements Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

H302: Harmful if swallowed.

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

) o P270: Do not eat, drink or smoke when using
H319: Causes serious eye irritation. ]
this product.

] S P271: Use only outdoors or in a well-ventilated
H335: May cause respiratory irritation.
area.

P280: Wear protective gloves/ eye protection/

face protection.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and

wash it before reuse.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from Sigma-Aldrich.
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Proposed Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-1-chloro-4-
(trifluoromethoxy)benzene is not readily available in the surveyed literature, a plausible multi-
step synthesis can be proposed based on established organic chemistry principles and
synthetic routes for analogous compounds.[6][7][8][9][10] The proposed pathway starts from
the readily available precursor, 4-(trifluoromethoxy)aniline.

NaNO:, HCl (aq) [ ‘ [—} [
a( 05 °C (Di ‘l” chlcnde‘ cucl (Sandmeyer Reaction) [ 1 oo Bra, FeBra ‘l .

2-Bromo-1-chloro-4-(trifluoromethoxy)benzene

'
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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